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Cat. No.: B080679

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of defined strontium
hydride cationic complexes as catalysts in hydrofunctionalization reactions, specifically olefin
hydrogenation and hydrosilylation. The information is based on the findings reported in the
study titled "Strontium Hydride Cations Supported by a Large NNNNN Type Macrocycle:
Synthesis, Structure, and Hydrofunctionalization Catalysis"[1][2][3].

Introduction

Alkaline earth metal hydrides are emerging as viable catalysts in various organic
transformations due to their high reactivity and the earth-abundance of the constituent
elements. Strontium hydride complexes, in particular, have demonstrated catalytic activity in
hydrofunctionalization reactions. This document outlines the application of a specific soluble
dinuclear strontium dihydride complex, [(Me5PACP)2Sr2(u-H)2][B(C6H4-4-nBu)4]2, in the
hydrogenation of unactivated alkenes and the hydrosilylation of terminal alkenes.

Data Presentation

The catalytic performance of the strontium dihydride complex in the hydrogenation of 1-hexene
and the hydrosilylation of 1-octene is summarized below. Kinetic analyses have shown that the
strontium complex exhibits lower catalytic activity compared to its isostructural calcium
analogue, a phenomenon attributed to a less favorable monomer-dimer equilibrium preceding
the catalytic cycle[1][2].
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Catalyst

: Conversi )
Entry Loading Substrate  Product Time (h) TOF (h™?)
on (%)
(mol%)
1 5 1-Hexene n-Hexane >95 24 ~0.8

Reaction Conditions: 1-Hexene (0.5 mmol), catalyst (0.025 mmol) in C6D6 at room
temperature under 1 bar of H2.

ble 2: Cataluti lrosilvlation of 1-C

Catalyst
: Substra . Convers ) TOF
Entry Loading Silane Product Time (h)
ion (%) (h™?)
(mol%)
1-
1 5 1-Octene  PhSIiH3 (Phenylsi  >95 48 ~0.4
lyl)octane

Reaction Conditions: 1-Octene (0.5 mmol), Phenylsilane (0.5 mmol), catalyst (0.025 mmol) in
C6D6 at room temperature.

Experimental Protocols

Detailed methodologies for the synthesis of the strontium hydride catalyst precursor and the
catalytic hydrofunctionalization reactions are provided below. These protocols are adapted from
the supporting information of the primary research article[1].

Synthesis of the Strontium Dihydride Catalyst

The active catalyst, [(Me5PACP)2Sr2(u-H)2][B(C6H4-4-nBu)4]2, is synthesized via the
hydrogenolysis of a benzyl precursor.

Materials:

e [(Me5PACP)Sr(CH2Ph)][B(C6H4-4-nBu)4]
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e Dihydrogen (H2) gas

e Anhydrous toluene

e Schlenk line and glovebox techniques

Procedure:

In a glovebox, dissolve the benzyl precursor [(Me5PACP)Sr(CH2Ph)][B(C6H4-4-nBu)4] in
anhydrous toluene in a Schlenk flask equipped with a magnetic stir bar.

o Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.
o Degas the solution by subjecting it to three freeze-pump-thaw cycles.

e Introduce dihydrogen gas (1 bar) into the flask.

« Stir the reaction mixture at room temperature for 24 hours.

e Monitor the reaction by NMR spectroscopy for the disappearance of the benzyl signals and
the appearance of the hydride signal.

o Upon completion, remove the solvent under vacuum to yield the dinuclear dihydride complex
as a solid.

General Protocol for Catalytic Hydrogenation of Alkenes

Materials:

Strontium dihydride catalyst [(Me5PACP)2Sr2(u-H)2][B(C6H4-4-nBu)4]2

Alkene substrate (e.g., 1-hexene)

Anhydrous deuterated benzene (C6D6) for NMR monitoring

J. Young NMR tube

Hydrogen (H2) gas
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Procedure:

In a glovebox, prepare a stock solution of the strontium dihydride catalyst in C6D6.
e InaJ. Young NMR tube, add the alkene substrate (0.5 mmol).

e Add the catalyst solution (5 mol %, 0.025 mmol) to the NMR tube.

e Seal the NMR tube and connect it to a gas line.

e Pressurize the tube with H2 gas (1 bar).

» Monitor the reaction progress at room temperature by *H NMR spectroscopy by observing
the disappearance of the alkene signals and the appearance of the alkane signals.

General Protocol for Catalytic Hydrosilylation of Alkenes

Materials:

Strontium dihydride catalyst [(Me5PACP)2Sr2(u-H)2][B(C6H4-4-nBu)4]2

Alkene substrate (e.g., 1-octene)

Silane (e.g., phenylsilane, PhSiH3)

Anhydrous deuterated benzene (C6D6) for NMR monitoring

J. Young NMR tube

Procedure:

In a glovebox, prepare a stock solution of the strontium dihydride catalyst in C6D6.

In a J. Young NMR tube, add the alkene substrate (0.5 mmol) and the silane (0.5 mmaol).

Add the catalyst solution (5 mol %, 0.025 mmol) to the NMR tube.

Seal the NMR tube.
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e Monitor the reaction progress at room temperature by *H NMR spectroscopy by observing
the disappearance of the alkene and silane signals and the appearance of the alkylsilane

product signals.

Mandatory Visualization
Proposed Catalytic Cycle for Olefin
Hydrofunctionalization

The catalytic cycle is proposed to involve a pre-equilibrium between the dimeric resting state of
the catalyst and a more reactive monomeric strontium hydride species. This monomeric
species then participates in the hydrofunctionalization of the olefin.

[(L)Sr(p-H)]2

(Dimer)
Equilibrjum [(L)Sr-H(Alkene)]
+ Alkene
2 [(L)Sr-H] Migratory
(Monomer) Insertion
+ Hz or H-SiR3

Click to download full resolution via product page

Caption: Proposed catalytic cycle for SrH2-mediated hydrofunctionalization.
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Experimental Workflow for Catalytic Hydrogenation

This diagram illustrates the general workflow for conducting a catalytic hydrogenation
experiment using the strontium hydride complex.

Prepare Catalyst Stock Solution Prepare Substrate in J. Young Tube
(in Glovebox) (in Glovebox)

Combine Catalyst and Substrate

Pressurize with Hz (1 bar)

,

React at Room Temperature

Monitor by NMR Spectroscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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